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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the applications of Heptatriacontane in

materials science, with a primary focus on its use as a phase change material (PCM) for

thermal energy storage and the utilization of its derivatives in organic electronics. Detailed

experimental protocols for the synthesis and characterization of Heptatriacontane-based

materials are provided, along with quantitative data and visual representations of key

processes.

Application as a Phase Change Material (PCM) for
Thermal Energy Storage
Heptatriacontane (C₃₇H₇₆) is a long-chain n-alkane that, like other paraffin waxes, exhibits

excellent properties for latent heat thermal energy storage (LHTES).[1] PCMs store and release

large amounts of thermal energy at a nearly constant temperature during their phase transition

(solid-liquid and vice-versa).[2] This makes them highly suitable for applications such as solar

energy storage, thermal management of buildings and electronics, and smart textiles.

The thermophysical properties of Heptatriacontane are critical for its application as a PCM.

While specific experimental data for Heptatriacontane's latent heat of fusion is not readily

available in the reviewed literature, an estimate can be made based on the trend observed in

other long-chain n-alkanes. The following table summarizes the key properties of

Heptatriacontane and compares them with other relevant n-alkanes.
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Property
Heptatriaco
ntane
(C₃₇H₇₆)

Pentatriaco
ntane
(C₃₅H₇₂)

Octadecane
(C₁₈H₃₈)

Unit Source(s)

Molecular

Weight
521.00 492.95 254.50 g/mol [3]

Melting Point 77 - 79 73 - 76 28.2 °C [4]

Latent Heat

of Fusion
Est. >257 ~257 243.6 J/g [1]

Density

(Solid, 20°C)
~0.82

~0.813 -

0.8199
0.777 g/cm³ [4]

Thermal

Conductivity

Low (typical

for paraffins)

Low (typical

for paraffins)

0.41 (solid),

0.15 (liquid)
W/m·K [4]

Note: The latent heat of fusion for Heptatriacontane is estimated to be slightly higher than that

of Pentatriacontane due to the increase in chain length, a general trend observed in n-alkanes.

[5]

A significant challenge with solid-liquid PCMs is the leakage of the material in its liquid state.[6]

To overcome this, Heptatriacontane can be incorporated into a porous, thermally conductive

matrix to create a shape-stabilized composite PCM (ss-CPCM).[6][7] Expanded graphite (EG)

is a commonly used matrix material due to its high thermal conductivity, chemical inertness,

and porous structure.[4][8]

Experimental Protocol 1: Preparation of Heptatriacontane/Expanded Graphite ss-CPCM

This protocol is adapted from methodologies for preparing paraffin/EG composites.[4][9]

Objective: To prepare a shape-stabilized composite PCM with enhanced thermal conductivity.

Materials:

Heptatriacontane (≥95% purity)

Expanded Graphite (EG)
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Beakers

Magnetic stirrer with hot plate

Ultrasonic water bath

Vacuum oven

Mold for shaping the composite PCM

Material testing machine for compaction (optional)

Procedure:

Melting of Heptatriacontane:

Accurately weigh the desired amount of Heptatriacontane and place it in a beaker.

Heat the beaker on a hot plate to a temperature approximately 10-15°C above the melting

point of Heptatriacontane (e.g., 90-95°C).

Use a magnetic stirrer to ensure uniform melting.

Mixing and Impregnation:

Slowly add a pre-weighed amount of expanded graphite to the molten Heptatriacontane
while continuously stirring at a moderate speed (e.g., 700 r/min) for at least 10 minutes to

ensure a homogeneous mixture.[4][9]

Transfer the beaker containing the mixture to an ultrasonic water bath for 1-3 hours to

facilitate the impregnation of the molten Heptatriacontane into the porous structure of the

expanded graphite.[4][9]

Molding and Compaction:

Pour the homogenized mixture into a mold of the desired shape.

Allow the composite to cool down to room temperature.
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(Optional) For a denser composite, the solidified sample can be compacted using a

materials testing machine. The compression strength will depend on the desired final

density of the composite.[4]

Drying:

Place the molded composite in a vacuum oven at a temperature slightly below the melting

point of Heptatriacontane (e.g., 60°C) for several hours to remove any trapped air.

Experimental Protocol 2: Thermal Properties Characterization using Differential Scanning

Calorimetry (DSC)

This protocol is based on standard procedures for the thermal analysis of PCMs.[10][11][12]

Objective: To determine the melting temperature and latent heat of fusion of Heptatriacontane
and its composites.

Materials and Equipment:

DSC instrument

Aluminum DSC pans and lids

Crimper for sealing pans

Microbalance (accuracy ±0.01 mg)

Nitrogen gas supply for inert atmosphere

Heptatriacontane or ss-CPCM sample (10-20 mg)

Procedure:

Sample Preparation:

Weigh 10-20 mg of the sample into an empty aluminum DSC pan.

Place the lid on the pan and seal it using a crimper.
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Prepare an empty, sealed aluminum pan to be used as a reference.

DSC Analysis:

Place the sample and reference pans into the DSC cell.

Purge the DSC cell with nitrogen gas.

Set the temperature program:

Hold isothermally at a temperature about 50°C below the expected melting point (e.g.,

30°C) for 2 minutes to ensure thermal equilibrium.

Heat the sample at a constant rate (e.g., 5-10°C/min) to a temperature about 50°C

above the expected melting point (e.g., 130°C).

Hold isothermally at the upper temperature for 2 minutes.

Cool the sample back to the starting temperature at the same rate as heating.

Start the DSC run.

Data Analysis:

The melting temperature is determined as the peak temperature of the endothermic event

on the heating curve.

The latent heat of fusion is calculated by integrating the area of the melting peak. The

DSC software typically performs this calculation automatically.

Experimental Protocol 3: Thermal Conductivity Measurement

The low thermal conductivity of paraffin-based PCMs can be a limitation.[4] The thermal

conductivity of the ss-CPCM can be measured using various techniques.

Objective: To measure the enhancement in thermal conductivity of the Heptatriacontane/EG

composite.

Methods:
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Transient Plane Source (TPS) Method: This is a common and effective method for

measuring the thermal conductivity of solids and liquids. A sensor is placed in contact with

the sample, and a short heat pulse is generated. The temperature increase of the sensor is

monitored over time, and the thermal conductivity is calculated from this temperature

response.[13][14]

Steady-State Method: This method involves establishing a steady-state temperature gradient

across a sample of known thickness and measuring the heat flow required to maintain this

gradient. The thermal conductivity can then be calculated using Fourier's law of heat

conduction.[14][15]

The choice of method will depend on the available equipment and the form of the sample.

Application of Heptatriacontane Derivatives in
Organic Electronics
Derivatives of Heptatriacontane are being explored for their potential in organic electronics,

specifically in the development of organic field-effect transistors (OFETs).[8] The long alkyl

chain of Heptatriacontane can be functionalized to improve the processability and thin-film

morphology of polymer semiconductors.[8]

The working principle of an OFET with a Heptatriacontane derivative-based semiconductor

involves the injection of charge carriers (holes or electrons) from the source electrode into the

organic semiconductor layer.[16][17] The flow of these charge carriers to the drain electrode is

modulated by the voltage applied to the gate electrode. The long alkyl chains from the

Heptatriacontane moiety can influence the molecular packing of the polymer, which is crucial

for efficient charge transport.[8]

The following diagram illustrates a general workflow for the fabrication and characterization of

an OFET using a Heptatriacontane derivative as the active semiconductor layer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

